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Compound of Interest

Compound Name: Chlorophenol Red sodium salt

Cat. No.: B1142352

Solubility Profile of Chlorophenol Red Sodium
Salt: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Chlorophenol Red
sodium salt in water and various organic solvents. The information is compiled to assist
researchers in laboratory settings, particularly in fields such as biochemistry, microbiology, and
drug development, where this pH indicator is frequently utilized.

Core Solubility Data

Chlorophenol Red sodium salt is generally characterized as a water-soluble compound.
While extensive quantitative data across a wide range of organic solvents is not readily
available in published literature, this guide summarizes the existing qualitative and semi-
guantitative information. For comparative purposes, solubility data for the closely related non-
salt form, Chlorophenol Red, and a similar sulfonephthalein dye, Phenol Red sodium salt, are
also included to provide broader context for solubility expectations.
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Phenol Red
Chlorophenol Red Chlorophenol Red .
Solvent ] Sodium Salt (for
Sodium Salt (Non-salt form) .
comparison)
Soluble[1][2][3];
Forms a clear red
Water ] 1 mg/mL 15 mg/mL][5]
solution at 0.1% (w/v)
[4]
10 mg/mL (in 95%
Ethanol Soluble[2] 20 mg/mL[5]
ethanol)
Methanol / Water (1:1)  Not available 0.1 g/10 mL Not available
DMSO Not available Not available 75 mg/mL[5]

Note: The solubility of sulfonephthalein dyes can be influenced by factors such as pH,
temperature, and the presence of other solutes. The data presented should be considered as a
guideline, and empirical determination is recommended for specific applications.

Experimental Protocol: Determination of Solubility

The following is a generalized experimental protocol for determining the solubility of a solid
compound like Chlorophenol Red sodium salt in a given solvent. This method, based on the
common "shake-flask" technique, is widely accepted for generating reliable solubility data.

Objective: To determine the equilibrium solubility of Chlorophenol Red sodium salt in a
specific solvent at a controlled temperature.

Materials:

Chlorophenol Red sodium salt (analytical grade)

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance

Vials with screw caps
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Constant temperature shaker bath or incubator

Centrifuge

Spectrophotometer or other suitable analytical instrument

Volumetric flasks and pipettes

Procedure:

e Preparation of Supersaturated Solutions:

o Add an excess amount of Chlorophenol Red sodium salt to a series of vials. The excess
is crucial to ensure that the solution reaches saturation.

o Accurately pipette a known volume of the solvent into each vial.

o Equilibration:

o Securely cap the vials to prevent solvent evaporation.

o Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,
25 °C).

o Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

e Separation of Undissolved Solid:

o After the equilibration period, remove the vials and allow the undissolved solid to settle.

o To separate the saturated solution from the excess solid, centrifuge the vials at a high
speed.

e Analysis of the Saturated Solution:

o Carefully withdraw a known aliquot of the clear supernatant.
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o Dilute the aliquot with a known volume of the solvent to a concentration that falls within the
linear range of the analytical instrument.

o Determine the concentration of Chlorophenol Red sodium salt in the diluted solution
using a validated analytical method, such as UV-Vis spectrophotometry at its Amax
(approximately 572-578 nm).

o Calculation of Solubility:

o Calculate the concentration of the original saturated solution by accounting for the dilution
factor.

o Express the solubility in appropriate units, such as mg/mL or g/100 mL.

Visualization of the pH-Dependent Equilibrium

Chlorophenol Red functions as a pH indicator due to a change in its chemical structure in
response to varying hydrogen ion concentrations. This reversible equilibrium between the
acidic (yellow) and basic (red/violet) forms is a key aspect of its utility.

pH Indicator Signaling Pathway

The diagram below illustrates the structural transition of Chlorophenol Red that results in its
characteristic color change. In acidic conditions, it exists predominantly in a lactone form, which
is yellow. As the pH increases, deprotonation leads to the opening of the lactone ring and the
formation of a more conjugated quinoid structure, which is responsible for the red or violet
color.
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Caption: pH-dependent equilibrium of Chlorophenol Red.

Experimental Workflow for Solubility Determination

The following diagram outlines the key steps in the experimental determination of solubility
using the shake-flask method.
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(Excess Solute + Solvent)

Equilibrate at Constant Temperature
(e.q., 24-48 hours)

Separate Solid and Liquid Phases
(Centrifugation)

Analyze Supernatant Concentration
(e.g., UV-Vis Spectroscopy)

Calculate Solubility
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Caption: Generalized workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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